Cas no 2180010-68-6 (2-(2H-1,3-benzodioxol-5-yl)-N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]acetamide)

• Product Name: 2-(2H-1,3-benzodioxol-5-yl)-N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]acetamide
• CAS No: 2180010-68-6
• MF: C₁₅H₁₅N₃O₄
• MW: 301.297303438187
• CID: 5338050
• Update Time: 2025-06-10

2-(2H-1,3-benzodioxol-5-yl)-N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzo[d][1,3]dioxol-5-yl)-N-(2-(2-oxopyrimidin-1(2H)-yl)ethyl)acetamide
• 2-(1,3-benzodioxol-5-yl)-N-[2-(2-oxopyrimidin-1-yl)ethyl]acetamide
• 2-(2H-1,3-benzodioxol-5-yl)-N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]acetamide

• Inchi： 1S/C15H15N3O4/c19-14(16-5-7-18-6-1-4-17-15(18)20)9-11-2-3-12-13(8-11)22-10-21-12/h1-4,6,8H,5,7,9-10H2,(H,16,19)
• InChI Key： HBAAAWWOXZWNSJ-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CC(NCCN1C(N=CC=C1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 491
• XLogP3: 0.2
• Topological Polar Surface Area: 80.2

Additional information on 2-(2H-1,3-benzodioxol-5-yl)-N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]acetamide

2-(2H-1,3-benzodioxol-5-yl)-N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]acetamide: A Comprehensive Overview

2-(2H-1,3-benzodioxol-5-yl)-N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]acetamide, also known by its CAS number 2180010-68-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzodioxol ring and a dihydropyrimidin moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzodioxol ring is a common motif found in various natural products and synthetic compounds with diverse biological activities. It is known for its ability to modulate receptor interactions and enhance the pharmacological properties of molecules. The presence of this ring in 2-(2H-1,3-benzodioxol-5-yl)-N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]acetamide suggests that it may exhibit similar properties, making it a promising candidate for further investigation.

The dihydropyrimidin moiety is another key structural feature of this compound. Dihydropyrimidines are a class of heterocyclic compounds that have been extensively studied for their antiviral, anticancer, and anti-inflammatory properties. The oxo group attached to the dihydropyrimidine ring further enhances the compound's reactivity and biological activity. This combination of structural elements makes 2-(2H-1,3-benzodioxol-5-yl)-N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]acetamide a versatile molecule with potential applications in various therapeutic areas.

Recent research has focused on the pharmacological properties of 2-(2H-1,3-benzodioxol-5-yl)-N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]acetamide. Studies have shown that this compound exhibits potent antiviral activity against several viral strains, including influenza and herpes simplex viruses. The mechanism of action is believed to involve the inhibition of viral replication through the disruption of key enzymatic processes. This makes it a potential candidate for the development of new antiviral drugs.

In addition to its antiviral properties, 2-(2H-1,3-benzodioxol-5-yl)-N-[2-(2-o xo -1 , 2 - dihydropyrimidin - 1 - yl ) ethyl ] acetamide has also been investigated for its anticancer potential. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The compound's ability to selectively target cancer cells while sparing normal cells makes it an attractive candidate for further development as an anticancer agent.

The anti-inflammatory properties of 2-(2H-1,3-benzodioxol-5-y l ) - N - [ 2 - ( 2 - ox o - 1 , 2 - dihydrop y rim id in - 1 - yl ) eth y l ] acet amide have also been explored. In vitro and in vivo studies have shown that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This property could be particularly useful in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

One of the key challenges in the development of new drugs is ensuring their safety and efficacy in human subjects. To address this, extensive preclinical studies have been conducted to evaluate the pharmacokinetics and toxicology of 2-(2H-1,3-benzodioxol -5-y l ) - N - [ 2 - ( 2 - ox o - 1 , 2 - dihydrop y rim id in - 1 - yl ) eth y l ] acet amide . These studies have shown that the compound has favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. Additionally, no significant toxic effects were observed at therapeutic doses.

Based on these promising preclinical results, clinical trials are currently underway to further evaluate the safety and efficacy of 2-(2H-1 ,3-benz od io x ol -5-y l ) - N - [ 2 -( 2-o x o - 1 , 2-d i hy dr op y ri mi d i n - 1-y l ) e th y l ] ac et am ide in human subjects. Early-phase clinical trials have shown encouraging results, with patients experiencing significant improvements in their symptoms without major adverse effects.

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